N-methyl-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]-N-phenylacetamide

• IUPAC Name: N-methyl-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C20H19N3O2/c1-15-8-10-16(11-9-15)18-12-13-19(24)23(21-18)14-20(25)22(2)17-6-4-3-5-7-17/h3-13H,14H2,1-2H3
• InChI Key: XSKQERPWCPEHAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N(C)C3=CC=CC=C3
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-methyl-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]-N-phenylacetamide is a chemical compound used in scientific research for its potential therapeutic effects. It is commonly referred to as MP-10 and belongs to the class of pyridazinone derivatives.

Scientific Research Applications

Synthesis and Derivatives

N-methyl-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]-N-phenylacetamide is part of a class of compounds that have seen significant interest in scientific research due to their unique chemical structures and potential applications. Research has focused on synthesizing novel derivatives and exploring their applications in various fields.

One study discussed the synthesis of a new class of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, showcasing the versatility of pyridazinone derivatives in creating fused azines and naphthyridine derivatives. These compounds have been characterized using analytical spectroscopic methods and X-ray crystallographic analysis, indicating their potential in developing new materials or drug candidates (Ibrahim & Behbehani, 2014).

Pharmacological Studies

In the realm of pharmacology, derivatives similar to N-methyl-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]-N-phenylacetamide have been identified as potent and selective antagonists/inverse agonists of specific receptors, indicating potential therapeutic applications. For example, a study discovered a novel series of pyridazin-3-one histamine H3 receptor antagonists/inverse agonists with potential in treating attentional and cognitive disorders. This compound demonstrated high affinity and selectivity for human and rat H3 receptors, ideal pharmaceutical properties for CNS drugs, and underwent preclinical development for proof of concept in phase IIa (Hudkins et al., 2011).

Antibacterial and Antimicrobial Applications

The antibacterial and antimicrobial potential of derivatives has also been explored. For instance, new 4-(2-heterylidenehydrazinyl)-7-chloroquinoline derivatives showed good ability as growth inhibitors of specific bacterial and fungal strains, highlighting the potential of these compounds in developing new antibacterial and antimycobacterial agents (Le, Pham, & Nguyen, 2018).

Anticonvulsant Activity

Additionally, omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives have been synthesized to evaluate their anticonvulsant activity. These studies have identified compounds with significant activity, further emphasizing the chemical versatility and potential therapeutic applications of these derivatives (Soyer, Kılıç, Erol, & Pabuccuoglu, 2004).